Cas no 162046-14-2 (6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride)

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride is a heterocyclic compound featuring a brominated benzoxazinone scaffold coupled with a piperidine moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling in synthetic applications. The presence of the bromine substituent offers a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships (SAR) in drug discovery. Its well-defined crystalline form ensures consistent purity, making it suitable for rigorous experimental and analytical studies.
6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride structure
162046-14-2 structure
Product Name:6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride
CAS No:162046-14-2
MF:C13H16BrClN2O2
MW:347.635341644287
CID:4822989
Update Time:2025-10-08

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride
    • Inchi: 1S/C13H15BrN2O2.ClH/c14-10-1-2-12-9(7-10)8-18-13(17)16(12)11-3-5-15-6-4-11;/h1-2,7,11,15H,3-6,8H2;1H
    • InChI Key: PWWKYXRQCUKDAB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)COC(N2C1CCNCC1)=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Topological Polar Surface Area: 41.6

6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129007339-1g
6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride
162046-14-2 97%
1g
1,365.52 USD 2021-06-01
Alichem
A129007339-5g
6-Bromo-1-(piperidin-4-yl)-1H-benzo[d][1,3]oxazin-2(4H)-one hydrochloride
162046-14-2 97%
5g
3,685.00 USD 2021-06-01
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